4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide

• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 4-[[2-(3,4-dimethylphenoxy)acetyl]amino]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C20H24N2O4/c1-14-4-9-18(12-15(14)2)26-13-19(23)22-17-7-5-16(6-8-17)20(24)21-10-11-25-3/h4-9,12H,10-11,13H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: WEBJZKOOBTYHHS-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)NCCOC)C

Description

4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide, also known as DPA-714, is a novel ligand that has been extensively studied for its potential applications in scientific research. It belongs to the class of translocator protein (TSPO) ligands, which are widely used in the field of neuroimaging, inflammation, and cancer research.

Mechanism of Action

4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide binds to the TSPO, a protein that is expressed in the outer mitochondrial membrane of many cell types. TSPO is involved in various cellular processes, including cholesterol transport, apoptosis, and cell proliferation. 4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide binding to TSPO results in the modulation of these cellular processes, leading to the observed physiological and biochemical effects.
Biochemical and Physiological Effects:
4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been shown to have various biochemical and physiological effects. In neuroimaging studies, 4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been used to visualize TSPO expression in the brain, which is associated with neuroinflammation. In inflammation research, 4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been shown to modulate immune cell activation and migration. Additionally, 4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been shown to have anti-inflammatory and anti-tumor effects in cancer research.

Advantages and Limitations for Lab Experiments

4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has several advantages for use in lab experiments. It is a highly specific ligand for TSPO, which allows for accurate imaging and modulation of TSPO expression. Additionally, 4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has a high binding affinity for TSPO, which allows for lower doses to be used in experiments. However, 4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide also has some limitations. It has a short half-life, which may limit its use in certain experiments. Additionally, 4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide is expensive, which may limit its accessibility for some researchers.

Future Directions

There are several future directions for the study of 4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide. In neuroimaging, 4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide may be used to study the role of TSPO in various neurological disorders, including multiple sclerosis and traumatic brain injury. In inflammation research, 4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide may be used to study the role of TSPO in chronic inflammation and autoimmune diseases. Additionally, 4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide may be studied for its potential use in cancer immunotherapy and targeted drug delivery. Further studies may also investigate the potential use of 4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide in combination with other drugs or therapies to enhance its effectiveness.

Synthesis Methods

4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide can be synthesized through a multi-step process that involves the reaction of 3,4-dimethylphenol with acetyl chloride to form 3,4-dimethylphenyl acetate. The resulting compound is then reacted with potassium phthalimide to form the phthalimide salt, which is subsequently reacted with ethylene glycol dimethyl ether to form the final product, 4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide.

Scientific Research Applications

4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been extensively studied for its potential applications in various scientific research fields. In neuroimaging, 4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been used as a radioligand to image TSPO expression in the brain. It has also been studied for its potential use in the diagnosis and treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In inflammation research, 4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been used to study the role of TSPO in immune cell activation and migration. Additionally, 4-{[(3,4-dimethylphenoxy)acetyl]amino}-N-(2-methoxyethyl)benzamide has been studied for its potential use in cancer research as a diagnostic and therapeutic agent.